Cas no 335408-34-9 (057359)

• Product Name: 057359
• CAS No: 335408-34-9
• MF: C₂₂H₁₇ClN₂O₆S
• MW: 472.898183584213
• CID: 3074039
• PubChem ID: 1131052
• Update Time: 2025-04-21

057359 Chemical and Physical Properties

Names and Identifiers

• 057359
• 335408-34-9
• 2-[(Benzo[1,3]dioxole-5-carbonyl)-amino]-5-(3-chloro-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid methyl ester
• AKOS000539205
• Methyl2-(benzo[d][1,3]dioxole-5-carboxamido)-5-((3-chlorophenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• Oprea1_032753
• Oprea1_835924
• Methyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-5-((3-chlorophenyl)carbamoyl)-4-methylthiophene-3-carboxylate

• MDL： MFCD02733818
• Inchi： 1S/C22H17ClN2O6S/c1-11-17(22(28)29-2)21(25-19(26)12-6-7-15-16(8-12)31-10-30-15)32-18(11)20(27)24-14-5-3-4-13(23)9-14/h3-9H,10H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： UQKRFNYCYYGFIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)C(C(=O)OC)=C(NC(C2C=CC3=C(C=2)OCO3)=O)S1)=O

Computed Properties

• Exact Mass: 472.0495851Da
• Monoisotopic Mass: 472.0495851Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 131Ų